Cas no 2228193-62-0 (2-(3-chloro-5-fluorophenyl)methyloxirane)

2-(3-Chloro-5-fluorophenyl)methyloxirane is a halogen-substituted epoxide compound characterized by its reactive oxirane ring and aromatic chloro-fluoro substitution. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing effects of the chloro and fluoro substituents enhance its reactivity in nucleophilic ring-opening reactions, enabling selective functionalization. Its stability under controlled conditions ensures reliable handling in multi-step syntheses. The compound’s well-defined stereochemistry and purity make it suitable for precision-driven processes, such as chiral synthesis or cross-coupling reactions. Careful storage under inert conditions is recommended to preserve its integrity.
2-(3-chloro-5-fluorophenyl)methyloxirane structure
2228193-62-0 structure
Product Name:2-(3-chloro-5-fluorophenyl)methyloxirane
CAS No:2228193-62-0
MF:C9H8ClFO
MW:186.610625267029
CID:5810531
PubChem ID:165700792
Update Time:2025-05-28

2-(3-chloro-5-fluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-Chloro-5-fluorophenyl)methyl]oxirane
    • 2-(3-chloro-5-fluorophenyl)methyloxirane
    • 2228193-62-0
    • EN300-1976914
    • Inchi: 1S/C9H8ClFO/c10-7-1-6(2-8(11)4-7)3-9-5-12-9/h1-2,4,9H,3,5H2
    • InChI Key: JWFRYGWPJBMPJC-UHFFFAOYSA-N
    • SMILES: O1CC1CC1=CC(F)=CC(Cl)=C1

Computed Properties

  • Exact Mass: 186.0247707g/mol
  • Monoisotopic Mass: 186.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 233.9±20.0 °C(Predicted)

2-(3-chloro-5-fluorophenyl)methyloxirane Pricemore >>

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Additional information on 2-(3-chloro-5-fluorophenyl)methyloxirane

Recent Advances in the Study of 2-(3-Chloro-5-fluorophenyl)methyloxirane (CAS: 2228193-62-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(3-chloro-5-fluorophenyl)methyloxirane (CAS: 2228193-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of 2-(3-chloro-5-fluorophenyl)methyloxirane is its application in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity. These findings suggest that 2-(3-chloro-5-fluorophenyl)methyloxirane could serve as a promising scaffold for the development of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a precursor for the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. A 2022 study in Organic Letters detailed a novel synthetic route for 2-(3-chloro-5-fluorophenyl)methyloxirane, emphasizing its efficiency and scalability. The study also highlighted the compound's compatibility with various coupling reactions, making it a valuable tool for medicinal chemists. These developments underscore the growing importance of this compound in the pharmaceutical industry.

Another area of interest is the compound's potential application in the development of antimicrobial agents. A recent preprint on bioRxiv reported that derivatives of 2-(3-chloro-5-fluorophenyl)methyloxirane exhibit significant activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. While further in vivo studies are needed, these preliminary results suggest that the compound could contribute to addressing the global challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the practical application of 2-(3-chloro-5-fluorophenyl)methyloxirane. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. A 2023 review in Chemical Reviews emphasized the need for comprehensive pharmacokinetic and pharmacodynamic studies to fully evaluate the compound's therapeutic potential. Additionally, researchers are exploring strategies to improve the compound's solubility and delivery, which are critical for its translation into clinical use.

In conclusion, 2-(3-chloro-5-fluorophenyl)methyloxirane (CAS: 2228193-62-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibition to antimicrobial development, highlighting its broad utility. However, further studies are essential to address existing challenges and unlock its full potential. As research in this area continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.

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